2-nitro-N-(2-phenylethyl)benzamide

• IUPAC Name: 2-nitro-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C15H14N2O3/c18-15(13-8-4-5-9-14(13)17(19)20)16-11-10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,16,18)
• InChI Key: LZACRFHFFFAFSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C15H14N2O3
• DSSTOX Substance ID: DTXSID301328230
• Molecular Weight: 270.28 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 19209-03-1

Description

Synthesis Analysis

The synthesis of 2-Nitro-N-(2-phenylethyl)benzamide involves complex chemical reactions. For example, the synthesis of similar nitro-N-phenyl benzamides has been described through methods that involve refluxing with specific reagents like thionyl chloride and subsequent treatment with aromatic acids in the presence of triethylamine, indicating the complexity and precision required in synthesizing such compounds (Saeed et al., 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-nitro-N-(2-phenylethyl)benzamide has been determined using single-crystal X-ray diffraction data, revealing intricate details such as the dihedral angles between aromatic rings and the orientation of nitro groups. This structural information is critical in understanding the compound's physical and chemical behavior (Saeed et al., 2008).

Chemical Reactions and Properties

The reactivity of 2-nitro-N-(2-phenylethyl)benzamide involves various chemical reactions, including deamination processes that showcase its potential in organic synthesis. For instance, deamination of amines through nitrosoamide decomposition illustrates the compound's reactivity and the formation of new products, highlighting its utility in chemical transformations (White, 2003).

Physical Properties Analysis

Understanding the physical properties of 2-nitro-N-(2-phenylethyl)benzamide is essential for its application. Studies involving similar compounds have focused on crystal growth, spectral characterization, and theoretical analyses to determine physical characteristics such as lattice parameters, presence of functional groups, and thermal stability. Such analyses provide insights into the compound's stability and suitability for various applications (Prabukanthan et al., 2021).

Chemical Properties Analysis

The chemical properties of 2-nitro-N-(2-phenylethyl)benzamide, including its reactivity with different reagents and its behavior in various chemical environments, are crucial for its practical applications. Detailed studies on similar compounds, focusing on their synthesis, reactivity, and interactions, help in understanding the potential chemical functionalities and applications of 2-nitro-N-(2-phenylethyl)benzamide. These properties are explored through synthesis, characterization, and analysis of reaction mechanisms and product formations (Ertan et al., 2007).

Future Directions

As 2-nitro-N-(2-phenylethyl)benzamide is used in the fields of medicine and organic synthesis, future research could focus on exploring its potential applications in these areas. Additionally, the development of greener and more efficient synthetic methods for this compound could also be a promising direction.